A-49816 hydrochloride
Overview
Description
A-49816 hydrochloride is a diuretic.
Scientific Research Applications
Pharmacological Effects
- A-49816, a high-ceiling loop diuretic, demonstrated notable effects on urine volume and electrolyte excretion in a placebo-controlled trial with 18 volunteers. This diuretic increased urine volume along with sodium and chloride excretion, indicating its potential as a diuretic agent (Luther et al., 1987).
Similarities to Other Compounds
- A-49816 shares pharmacological characteristics with other diuretics, similar to the effects observed with butaclamol hydrochloride and olopatadine hydrochloride, indicating a broader context for its therapeutic use in conditions requiring diuresis (Voith & Herr, 1975), (Miyake et al., 2001).
Methodology in Research
- Advanced methodologies like high-low chromatography and liquid chromatography-mass spectrometry, as applied in the analysis of compounds like A-1354 and mirfentanil hydrochloride, could be employed for detailed analysis of A-49816 and its impurities, enhancing the understanding of its pharmacological profile (Difeo & Shuster, 1991), (Buggé et al., 1993).
Environmental and Chemical Interactions
- Investigations into environmental and chemical interactions, such as those observed with hydrochloric acid and other chloride compounds, can provide insights into the environmental stability and degradation pathways of A-49816, which are crucial for its safe and effective use (Cernicharo et al., 2010), (Knipping et al., 2000).
Broader Pharmacological Context
- Understanding A-49816 within the broader pharmacological context, including its similarities to and differences from compounds like hydroxychloroquine and hexachlorocyclohexane isomers, can help identify its unique properties and potential therapeutic niches (McChesney et al., 1966), (Willett et al., 1998).
properties
CAS RN |
78235-46-8 |
|---|---|
Product Name |
A-49816 hydrochloride |
Molecular Formula |
C18H18Cl3NO5 |
Molecular Weight |
434.7 g/mol |
IUPAC Name |
ethyl 2-[4-[3-(aminomethyl)-4-hydroxybenzoyl]-2,3-dichlorophenoxy]acetate;hydrochloride |
InChI |
InChI=1S/C18H17Cl2NO5.ClH/c1-2-25-15(23)9-26-14-6-4-12(16(19)17(14)20)18(24)10-3-5-13(22)11(7-10)8-21;/h3-7,22H,2,8-9,21H2,1H3;1H |
InChI Key |
WYFYYAHANZQLGG-UHFFFAOYSA-N |
SMILES |
CCOC(=O)COC1=C(C(=C(C=C1)C(=O)C2=CC(=C(C=C2)O)CN)Cl)Cl.Cl |
Canonical SMILES |
CCOC(=O)COC1=C(C(=C(C=C1)C(=O)C2=CC(=C(C=C2)O)CN)Cl)Cl.Cl |
Appearance |
Solid powder |
Other CAS RN |
78235-46-8 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
A-49816 hydrochloride; A49816 hydrochloride; A 49816 hydrochloride; A-49816 HCl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
